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Compound of Interest

2,4-Dihydroxy-3-
Compound Name:
methylbenzaldehyde

Cat. No.: B052013

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties,
specifically the melting and boiling points, of 2,4-Dihydroxy-3-methylbenzaldehyde. It
includes experimental protocols for the determination of these properties and for the synthesis
of the compound.

Core Data Presentation

The following table summarizes the available quantitative data for 2,4-Dihydroxy-3-
methylbenzaldehyde.

Property Value Conditions

) ) Data not readily available in
Melting Point N/A

cited literature.

Boiling Point 344.00 to 346.00 °C[1] At 760.00 mm Hg

Experimental Protocols
Synthesis of 2,4-Dihydroxy-3-methylbenzaldehyde
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A common method for the synthesis of 2,4-Dihydroxy-3-methylbenzaldehyde involves the
formylation of 2-methylresorcinol. The following protocol is a representative example.

Materials:

e 2-methylresorcinol

e N,N-dimethylformamide (DMF)

e Phosphorus oxychloride (POCIs)

o Ethyl acetate

e Anhydrous sodium sulfate

« Silica gel for column chromatography

Procedure:

In a reaction vessel, N,N-dimethylformamide (6.2 mL, 80.65 mmol) is mixed with phosphorus
oxychloride (8.1 mL, 88.61 mmol).

e To this mixture, 2-methylresorcinol (5.0 g, 40.3 mmol) and ethyl acetate (100 mL) are added.
e The reaction mixture is stirred at room temperature for 2 hours.
e Upon completion of the reaction, the solution is combined with ethyl acetate.

e The organic phase is dried with anhydrous sodium sulfate and then filtered to remove the
desiccant.

o The filtrate is concentrated under reduced pressure.

e The final product, 3-methyl-2,4-dihydroxybenzaldehyde, is purified by silica gel column
chromatography, yielding approximately 4.9 g (79.9% yield).

Determination of Melting Point
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While a specific experimental melting point for 2,4-Dihydroxy-3-methylbenzaldehyde is not
readily available in the reviewed literature, the following is a general protocol for the
determination of the melting point of a solid organic compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
Procedure:
o A small amount of the crystalline sample is finely ground using a mortar and pestle.

e The open end of a capillary tube is pressed into the powdered sample, and the tube is
tapped gently to pack the solid into the sealed end. A sample height of 2-3 mm is typically
sufficient.

e The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
the thermometer bulb.

e The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid has transformed into a clear liquid is recorded as
the end of the melting range. For a pure compound, this range should be narrow (0.5-2 °C).

Determination of Boiling Point

The boiling point of a liquid organic compound can be determined using the capillary method.
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Apparatus:

Thiele tube or other heating bath

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heat source

Procedure:

A few milliliters of the liquid sample are placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube with the open
end submerged in the liquid.

e The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele
tube filled with mineral oil).

o The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will
be expelled, seen as a slow stream of bubbles.

e Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is recorded as the boiling point of the substance.

Visualizations

The following diagram illustrates a generalized workflow for the synthesis of 2,4-Dihydroxy-3-
methylbenzaldehyde.
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Reactants

Vilsmeier Reagent
(DMF + POCI3) Process Product
Formylation Reaction Aqueous Workup 1 3 9 2,4-Dihydroxy-3-
in Ethyl Acetate & Extraction Drying with Na2SOa Concentration Column Chromatography mms o methylbenzaldehyde

2-Methylresorcinol
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Synthesis Workflow for 2,4-Dihydroxy-3-methylbenzaldehyde

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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